Cas no 866010-77-7 (N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide)

• Product Name: N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide
• CAS No: 866010-77-7
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 4662262
• Update Time: 2025-06-13

N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide

• Inchi： 1S/C17H16N2O2S/c20-22(21,17-6-2-1-3-7-17)18-14-15-8-10-16(11-9-15)19-12-4-5-13-19/h1-13,18H,14H2
• InChI Key： LXJMLKNPWDYBFC-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(N3C=CC=C3)C=C2)(=O)=O)=CC=CC=C1

Additional information on N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide

Research Briefing on N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide (CAS: 866010-77-7)

N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide (CAS: 866010-77-7) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique pyrrole-phenylmethyl-benzenesulfonamide structure, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and pharmacological properties. The following briefing provides an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict its binding affinity with various biological targets. Preliminary results suggest that this compound exhibits promising interactions with enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

In vitro and in vivo studies have further elucidated the pharmacological profile of N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study reported a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Additionally, the compound showed minimal cytotoxicity in human cell lines, indicating a favorable safety profile.

Another area of interest is the compound's potential application in oncology. A recent preprint article (2024) highlighted its ability to modulate the activity of histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation and cancer progression. The study found that N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide selectively inhibits HDAC6, leading to the accumulation of acetylated tubulin and subsequent apoptosis in cancer cells. These findings position the compound as a promising lead for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide. Pharmacokinetic studies have revealed limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, N-{[4-(1H-pyrrol-1-yl)phenyl]methyl}benzenesulfonamide (CAS: 866010-77-7) represents a versatile scaffold with significant potential in both anti-inflammatory and anticancer drug discovery. Ongoing research aims to optimize its pharmacological properties and elucidate its full therapeutic potential. Future studies should focus on preclinical validation and the identification of additional biological targets to broaden its application scope.